Cas no 1361689-19-1 (3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl)

• Product Name: 3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl
• CAS No: 1361689-19-1
• MF: C₁₄H₇Cl₂F₅O
• MW: 357.102799654007
• CID: 4996523
• Update Time: 2025-10-21

3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5O/c15-9-3-8(4-10(16)6-9)7-1-2-11(14(19,20)21)12(5-7)22-13(17)18/h1-6,13H
• InChI Key： XTKXJVWLVLCVHF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(C(F)(F)F)=C(C=1)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl

Introduction to 3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361689-19-1)

3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361689-19-1) is a complex organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, including difluoromethoxy, dichloro, and trifluoromethyl substituents, which contribute to its distinct chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl is C₁₄H₇Cl₂F₅O. The compound consists of a biphenyl core with various functional groups attached to it. The difluoromethoxy group (OCHF₂) is located at the 3' position of the biphenyl ring, while the dichloro groups (Cl) are at the 3 and 5 positions of the same ring. Additionally, a trifluoromethyl group (CF₃) is present at the 4' position of the biphenyl ring. These substituents significantly influence the compound's electronic properties and reactivity.

The presence of multiple halogen atoms (chlorine and fluorine) in the structure imparts high lipophilicity to the molecule, which can enhance its ability to cross biological membranes. The difluoromethoxy group adds further complexity to the molecule by introducing a polar functional group that can participate in hydrogen bonding interactions. These properties make 3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl an interesting candidate for various applications in medicinal chemistry and materials science.

Synthesis Methods

The synthesis of 3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl involves several steps and requires careful control of reaction conditions to achieve high yields and purity. One common approach is to start with a suitable biphenyl precursor that already contains some of the desired substituents. For example, 3,5-dichlorobiphenyl can be used as a starting material. The introduction of the trifluoromethyl group can be achieved through electrophilic aromatic substitution reactions using trifluoromethylating agents such as triflic anhydride or triflic acid.

The difluoromethoxy group can be introduced via nucleophilic substitution reactions using difluoromethanol or its derivatives. Alternatively, metal-catalyzed coupling reactions such as Suzuki-Miyaura coupling or Ullmann coupling can be employed to construct the biphenyl framework with the desired substituents. These methods offer flexibility in terms of functional group compatibility and can be tailored to specific synthetic requirements.

Biological Activities and Mechanisms

3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl has been studied for its potential biological activities in various contexts. One area of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism behind this activity is thought to involve modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

In addition to its anti-inflammatory effects, 3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl has also been investigated for its potential anticancer properties. Studies have demonstrated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. The compound's ability to cross cell membranes due to its lipophilicity may contribute to its effectiveness in targeting cancer cells.

Potential Applications

The unique combination of chemical properties and biological activities makes 3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl a promising candidate for various applications in drug development and materials science. In pharmaceutical research, this compound could serve as a lead molecule for developing new anti-inflammatory or anticancer drugs. Its ability to modulate specific signaling pathways offers potential for targeted therapy approaches.

In materials science, the high lipophilicity and stability of 3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl make it suitable for use in organic electronics and photovoltaic devices. The presence of fluorine atoms can enhance charge transport properties and improve device performance.

Conclusion

3'-Difluoromethoxy-3,5-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361689-19-1) is a multifaceted compound with a rich chemical structure that confers unique properties and potential applications. Its synthesis involves well-established methods that can be optimized for high yields and purity. The compound's anti-inflammatory and anticancer activities make it an attractive candidate for drug development, while its physical properties offer opportunities in materials science. Ongoing research continues to uncover new insights into the mechanisms underlying its biological activities and potential uses.